5-bromo-1-(propan-2-ylsulfonyl)-1H-indazole

• Molecular Formula: C10H11BrN2O2S
• Molecular Weight: 303.18 g/mol
• IUPAC Name: 5-bromo-1-propan-2-ylsulfonylindazole
• InChI: InChI=1S/C10H11BrN2O2S/c1-7(2)16(14,15)13-10-4-3-9(11)5-8(10)6-12-13/h3-7H,1-2H3
• InChI Key: HWADMFDFURJZNP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)N1C2=C(C=C(C=C2)Br)C=N1

Description

5-bromo-1-(propan-2-ylsulfonyl)-1H-indazole is a useful research compound. Its molecular formula is C10H11BrN2O2S and its molecular weight is 303.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-1H-indazole (2 g, 10.2 mmol) in THF (100 mL) was added sodium hydride (0.61 g, 15.2 mmol) at 0° C. for 1 hour. Dimethylsulfamoyl chloride was then added dropwise, and then the reaction mixture was allowed to reach room temperature overnight. The reaction mixture was then quenched by the addition of a saturated aqueous solution of sodium bicarbonate (100 mL), and the mixture was diluted with ethyl acetate (250 mL). The layers were separated, and the aqueous layer was extracted twice with ethyl acetate (2×250 mL). The organic layers were combined, dried over magnesium sulfate, filtered and concentrated under reduced pressure. The crude concentrate was purified on silica gel eluting with hexanes and ethyl acetate to afford the title compound.